![molecular formula C12H16N2O4 B1486662 3-Pyrrolidin-3-ylmethyl-pyridine oxalate CAS No. 1018827-46-7](/img/structure/B1486662.png)
3-Pyrrolidin-3-ylmethyl-pyridine oxalate
Overview
Description
3-Pyrrolidin-3-ylmethyl-pyridine oxalate (3-P3MPO) is a novel synthetic compound with potential applications in the fields of scientific research and laboratory experiments. This compound is composed of a pyrrolidine ring, a pyridine ring, and an oxalate group. It is a colorless solid at room temperature, with a melting point of 97-99°C and a boiling point of 312-314°C. 3-P3MPO has been studied extensively due to its unique properties and potential applications in a variety of scientific fields.
Scientific Research Applications
Coordination Polymers and Structural Diversity Research on pyridine and oxalate derivatives, similar in structure to 3-Pyrrolidin-3-ylmethyl-pyridine oxalate, highlights their potential in forming diverse coordination polymers. For instance, the interaction of pyridine-2,4,6-tricarboxylic acid with Zn(II) salts, in the presence of pyridine, leads to the formation of zigzag coordination polymers like [Zn(Ox)(py)2]n, showcasing the adaptability of these compounds in creating complex structures (Ghosh et al., 2004). Furthermore, the synthesis of mixed-lanthanide metal-organic frameworks using 2-pyridin-4-yl-4,5-imidazoledicarboxylic acid and sodium oxalate as ligands has been explored, revealing their potential as ratiometric luminescent sensors for temperature detection in a broad range (Yang et al., 2018).
Molecular Fluorescence and Sensing Applications Lanthanide frameworks derived from pyridine and oxalate ligands exhibit remarkable luminescence properties. Studies on such frameworks reveal their utility in sensing applications due to the notable increase in luminescence upon dehydration, hinting at potential applications in moisture sensing and environmental monitoring (Yang et al., 2014).
properties
IUPAC Name |
oxalic acid;3-(pyrrolidin-3-ylmethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2.C2H2O4/c1-2-9(7-11-4-1)6-10-3-5-12-8-10;3-1(4)2(5)6/h1-2,4,7,10,12H,3,5-6,8H2;(H,3,4)(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMVHZHYTGHDXCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1CC2=CN=CC=C2.C(=O)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1018827-46-7 | |
Record name | Pyridine, 3-(3-pyrrolidinylmethyl)-, ethanedioate (1:2) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1018827-46-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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